2-[3-(2-Oxo-2-pyrrolidin-1-ylethyl)sulfanylquinoxalin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone

• IUPAC Name: 2-[3-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylquinoxalin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C20H24N4O2S2/c25-17(23-9-3-4-10-23)13-27-19-20(22-16-8-2-1-7-15(16)21-19)28-14-18(26)24-11-5-6-12-24/h1-2,7-8H,3-6,9-14H2
• InChI Key: VVXDQAJJZBGADT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NC3=CC=CC=C3N=C2SCC(=O)N4CCCC4
• Molecular Formula: C20H24N4O2S2
• Molecular Weight: 416.6 g/mol

Description

2-[3-(2-Oxo-2-pyrrolidin-1-ylethyl)sulfanylquinoxalin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone is a useful research compound. Its molecular formula is C20H24N4O2S2 and its molecular weight is 416.56. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Applications

In organic synthesis, similar compounds with sulfanyl and pyrrolidinyl groups have been utilized in the synthesis of heterocyclic compounds. For instance, organocatalytic approaches have enabled the rapid synthesis of spiro[pyrrolidin-3,3'-oxindoles], derivatives showing significant biological activities, through enantioselective processes (Xiao-Hua Chen et al., 2009). This illustrates the potential for compounds like the one to participate in complex synthesis pathways, contributing to the development of biologically active molecules.

Medicinal Chemistry

In medicinal chemistry, structures incorporating pyrrolidinyl and sulfanyl motifs have been explored for their biological activities. The synthesis of novel heterocycles through multicomponent reactions, showcasing antimycobacterial properties, exemplifies the therapeutic potential of such compounds (Suresh Kumar Raju et al., 2010). This area of application suggests that "2-[3-(2-Oxo-2-pyrrolidin-1-ylethyl)sulfanylquinoxalin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone" could be a precursor or intermediate in the development of new drugs or therapeutic agents.

Material Science

In material science, compounds with similar functional groups have been utilized in the design of conductive materials and as ligands in metal complexes for catalytic applications. For example, semiquinone-bridged bisdithiazolyl radicals, containing structural elements similar to the query compound, have shown promise as neutral radical conductors, indicating potential applications in electronics and as components of molecular electronics (Xin Yu et al., 2012).